Cas no 1352318-49-0 (4-(3-Chloro-4-methylphenyl)benzonitrile)

4-(3-Chloro-4-methylphenyl)benzonitrile structure
1352318-49-0 structure
Product Name:4-(3-Chloro-4-methylphenyl)benzonitrile
CAS No:1352318-49-0
MF:C14H10ClN
MW:227.688902378082
MDL:MFCD20529466
CID:2771286
PubChem ID:56776761
Update Time:2025-04-21

4-(3-Chloro-4-methylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(3-Chloro-4-methylphenyl)benzonitrile
    • SCHEMBL12508141
    • CS-0212022
    • MFCD20529466
    • BS-24948
    • 1352318-49-0
    • 3'-Chloro-4'-methyl[1,1'-biphenyl]-4-carbonitrile
    • DTXSID40718374
    • MDL: MFCD20529466
    • Inchi: 1S/C14H10ClN/c1-10-2-5-13(8-14(10)15)12-6-3-11(9-16)4-7-12/h2-8H,1H3
    • InChI Key: QWNAUDRHDSTNOA-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C)C1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 227.0501770Da
  • Monoisotopic Mass: 227.0501770Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 23.8Ų

4-(3-Chloro-4-methylphenyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB310477-1 g
4-(3-Chloro-4-methylphenyl)benzonitrile; 98%
1352318-49-0
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€144.00 2023-04-26
abcr
AB310477-5 g
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$69.00 2023-05-18
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abcr
AB310477-1g
4-(3-Chloro-4-methylphenyl)benzonitrile, 98%; .
1352318-49-0 98%
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€144.00 2025-02-27
abcr
AB310477-5g
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1352318-49-0 98%
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€348.00 2025-02-27
A2B Chem LLC
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